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Compound of Interest

Compound Name: 2-(2,3-Dichlorophenoxy)ethanol

Cat. No.: B12211357

Get Quote

Executive Summary & Chemical Identity[1]
2-(2,3-Dichlorophenoxy)ethanol is a specialized chlorinated ether-alcohol intermediate.[1]

Unlike its widely used regioisomer, 2-(2,4-dichlorophenoxy)ethanol (a precursor to the herbicide

2,4-D), the 2,3-isomer is primarily utilized in the precision synthesis of pharmaceutical agents

(e.g., loop diuretics, specific ion channel modulators) and as a reference standard for impurity

profiling in chlorophenoxy manufacturing.[1]

This guide provides a rigorous analysis of its solubility thermodynamics and stability kinetics,

establishing a baseline for its handling in drug development workflows.[1]
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Property Specification

IUPAC Name 2-(2,3-Dichlorophenoxy)ethanol

Molecular Formula C₈H₈Cl₂O₂

Molecular Weight 207.05 g/mol

Structural Motif
Chlorinated Phenol Ether linked to Ethylene

Glycol

Physical State Crystalline Solid (Low Melting)

Melting Point 56–60 °C (Predicted based on 2,4-isomer [1])

Key Functional Groups
Ether (Ar-O-R), Primary Alcohol (-OH), Aryl

Chlorides

Solubility Profile
The solubility of 2-(2,3-Dichlorophenoxy)ethanol is governed by the competition between its

lipophilic dichlorophenyl ring and the hydrophilic hydroxyethyl tail.[1]

Aqueous Solubility & pH Dependence
The molecule is sparingly soluble in water.[1] Unlike phenoxyacetic acid derivatives (which form

salts at high pH), this compound is non-ionizable in the physiological pH range (pH 1–10).[1]

The ether linkage and alcohol group do not gain charge; therefore, its solubility is pH-

independent.[1]

Estimated Aqueous Solubility: 200–500 mg/L (at 25°C) [2].[1]

Mechanism: Solubilization occurs solely via hydrogen bonding of water to the terminal

hydroxyl group and the ether oxygen. The hydrophobic effect of the dichlorophenyl ring

dominates, limiting water miscibility.[1]

Organic Solvent Compatibility
The compound exhibits high solubility in polar aprotic and protic organic solvents, making them

ideal for stock solution preparation.[1]
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Solubility Data Table (at 25°C)

Solvent Class Solvent
Solubility
Rating

Est. Saturation
Conc.

Application

Alcohols
Ethanol,

Methanol
High > 100 mg/mL

Stock

preparation

Dipolar Aprotic DMSO, DMF Very High > 200 mg/mL Biological assays

Chlorinated Dichloromethane High > 100 mg/mL
Extraction/Synth

esis

Hydrocarbons
Hexane,

Heptane
Low < 10 mg/mL

Crystallization

anti-solvent

Aqueous PBS (pH 7.[1]4) Low < 0.5 mg/mL Biological media

Critical Formulation Note: When dosing into aqueous media (e.g., cell culture), dissolve the

compound in DMSO first.[1] Limit the final DMSO concentration to <0.1% to avoid solvent

toxicity, while monitoring for precipitation of the compound (the "crash-out" effect).[1]

Stability Profile
The stability of 2-(2,3-Dichlorophenoxy)ethanol is defined by the robustness of the ether

linkage versus the susceptibility of the primary alcohol.[1]

Chemical Stability[1]
Hydrolytic Stability (High): The aryl-alkyl ether bond is chemically inert to hydrolysis under

standard acidic or basic conditions.[1] It requires harsh cleavage conditions (e.g., BBr₃ or

concentrated HBr) to break.[1]
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Oxidative Stability (Moderate): The primary alcohol (-CH₂OH) is the stability-limiting moiety.

[1] It is susceptible to oxidation to the corresponding aldehyde and subsequently to 2-(2,3-

dichlorophenoxy)acetic acid.[1]

Risk Factor:[1] Prolonged exposure to air or oxidizing agents (peroxides).[1]

Photostability (Low to Moderate): Chlorinated aromatics are prone to photolytic

dechlorination.[1] Exposure to UV light can lead to the formation of radical intermediates and

loss of chlorine atoms, resulting in complex degradation mixtures.[1]

Degradation Pathways (Visualized)

Figure 1: Primary Degradation Pathways of 2-(2,3-Dichlorophenoxy)ethanol
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Figure 1: The primary alcohol is the site of oxidative degradation, while the aromatic ring is

susceptible to UV-induced dechlorination.[1]

Experimental Protocols
To validate these properties in your specific matrix, use the following self-validating protocols.

Protocol: Thermodynamic Solubility Determination
(Shake-Flask Method)
Objective: Determine the saturation solubility in a specific buffer.[1]

Preparation: Add excess solid 2-(2,3-Dichlorophenoxy)ethanol (approx. 20 mg) to 10 mL of

the target solvent (e.g., PBS pH 7.4) in a glass vial.

Equilibration: Cap tightly and agitate at 25°C for 24 hours (orbital shaker at 200 rpm).
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Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes or filter through a 0.22

µm PVDF filter (ensure low drug binding to filter).

Quantification: Analyze the supernatant via HPLC-UV.

Detection Wavelength: 270–280 nm (characteristic of chlorinated phenols).[1]

Standard Curve: Prepare standards in 50:50 Acetonitrile:Water to ensure full solubility

during calibration.[1]

Protocol: Forced Degradation (Stress Testing)
Objective: Identify stability-indicating markers.[1]

Stress Condition Procedure Expected Outcome

Acid Hydrolysis 0.1 N HCl, 60°C, 24 hours
Stable. < 2% degradation

expected.[1]

Base Hydrolysis 0.1 N NaOH, 60°C, 24 hours
Stable. < 2% degradation

expected.[1]

Oxidation 3% H₂O₂, RT, 4 hours
Degradation. Formation of

carboxylic acid derivative.[1]

Photolysis UV Light (ICH Q1B), 24 hours
Degradation. Loss of Cl atoms;

yellowing of solution.[1]

Handling and Storage Recommendations
Based on the physicochemical profile, the following storage conditions are mandatory to

maintain compound integrity >99% over 12 months.

Storage Temperature: 2–8°C (Refrigerated).

Container: Amber glass vials (to prevent photolysis) with Teflon-lined caps.

Atmosphere: Store under Argon or Nitrogen headspace to prevent oxidation of the alcohol

group.[1]
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Handling: Wear nitrile gloves. The compound is a chlorinated phenol derivative and should

be treated as a potential skin irritant and environmental toxin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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